Cas no 148383-51-1 (Ethanaminium,2-[[[(2R)-2,3-bis[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt, hydrate (1:1))

Ethanaminium,2-[[[(2R)-2,3-bis[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt, hydrate (1:1) Properties

Names and Identifiers

• Ethanaminium,2-[[[(2R)-2,3-bis[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt, hydrate (1:1)
• 1,2-Dihexadecanoyl-sn-glycero-3-phosphocholine, 3-sn-Phosphatidylcholine, 1,2-dipalmitoyl, L-β,γ-Dipalmitoyl-α-lecithin
• [(2R)-2,3-di(hexadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate,hydrate
• Ethanaminium,2-[[[(2R)-2,3-bis[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimet...
• 2-[[[(2R)-2,3-Bis[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethylethanaminium inner salt hydrate (1:1)
• L-β,γ-Dipalmitoyl-α-lecithin
• Dipalmitoyl L-alpha-phosphatidylcholine monohydrate
• 1,2-Dihexadecanoyl-sn-glycero-3-phosphocholine, 3-sn-Phosphatidylcholine, 1,2-dipalmitoyl, L-β,γ-Dipalmitoyl-α-lecithin
• (2R)-2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate--water (1/1)
• 148383-51-1
• SCHEMBL9286151
• 1,2-Dipalmitoyl-sn-glycero-3-phospho-cho line monohydrate
• DTXSID90662318
• +Expand

• InChIKey： PBEPCLGWQXMHJB-XVYLPRMCSA-N
• Inchi： InChI=1S/C40H80NO8P.H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h38H,6-37H2,1-5H3;1H2/t38-;/m1./s1
• SMILES： O.CCCCCCCCCCCCCCCC(OC[C@H](COP(OCC[N+](C)(C)C)(=O)[O-])OC(CCCCCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 751.573
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 40
• Monoisotopic Mass: 751.573
• Heavy Atom Count: 51
• Complexity: 826
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 112A^2

Experimental Properties

• LogP: 11.61770
• PSA: 130.23000
• Merck: 13,2501